1-(3-(2,5-Dimethylfuran-3-yl)-3-hydroxypropyl)-3-(4-methoxyphenethyl)urea

• IUPAC Name: 1-[3-(2,5-dimethylfuran-3-yl)-3-hydroxypropyl]-3-[2-(4-methoxyphenyl)ethyl]urea
• InChI: InChI=1S/C19H26N2O4/c1-13-12-17(14(2)25-13)18(22)9-11-21-19(23)20-10-8-15-4-6-16(24-3)7-5-15/h4-7,12,18,22H,8-11H2,1-3H3,(H2,20,21,23)
• InChI Key: FRCBYAGTPSOSIM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(CCNC(=O)NCCC2=CC=C(C=C2)OC)O
• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol

Description

1-(3-(2,5-Dimethylfuran-3-yl)-3-hydroxypropyl)-3-(4-methoxyphenethyl)urea, also known as DMFU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Crystal Structure Analysis

• The study on Crystal Structure of Unsymmetrically N-nor-dehydroabietyl-N′-isopropyl Urea provides insights into the structural analysis of urea derivatives, showcasing how these compounds crystallize and their molecular conformations, which is crucial for understanding their reactivity and potential applications in material science or drug design (Xiaoping Rao et al., 2010).

Reactivity and Synthesis Studies

• Understanding Reactivity of Two Newly Synthetized Imidazole Derivatives highlights the synthesis and reactivity of imidazole derivatives, analyzed through spectroscopic characterization and computational studies. This research could provide a foundation for designing similar molecules with tailored properties for specific scientific applications (Mossaraf Hossain et al., 2018).

Functionalization and Utility in Synthesis

• The article on Hindered Ureas as Masked Isocyanates: Facile Carbamoylation of Nucleophiles under Neutral Conditions demonstrates the unique reactivity of hindered ureas, allowing for efficient substitution reactions that can be utilized in the synthesis of complex molecules, offering pathways to novel materials or pharmaceuticals (M. Hutchby et al., 2009).